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Compound of Interest

Compound Name: UT-69

Cat. No.: B1193763

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis
pathway, and physicochemical properties of UT-69, a bifunctional organosilane commonly
known by its trade name Si-69. The information is intended for researchers, scientists, and
professionals in drug development and material science.

Chemical Structure and Identification

UT-69 is chemically known as Bis[3-(triethoxysilyl)propyl]tetrasulfide. It is a sulfur-containing
organosilane that acts as a coupling agent, particularly in the rubber industry to improve the
performance of silica-filled rubber compounds.[1]

IUPAC Name: [Tetrasulfanediyldi(propane-3,1-diyl)]bis(triethoxysilane)

Synonyms: Si-69, TESPT, Bis[3-(triethoxysilyl)propyl]tetrasulfane

CAS Number: 40372-72-3

Molecular Formula: C18H420654Si2

Molecular Weight: 538.95 g/mol

The structure consists of two triethoxysilylpropyl groups linked by a tetrasulfide chain. The
triethoxysilyl groups are reactive towards hydrolysis and can form strong bonds with inorganic
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materials like silica, while the tetrasulfide group is reactive towards organic polymers, enabling

it to act as a bridge between the two.

Physicochemical and Quantitative Data

The following table summarizes the key quantitative properties of UT-69.

Property Value Reference
Appearance Light yellow transparent liquid [1]
Density 1.08 g/mL at 20 °C [2]
Boiling Point 250 °C [2]
Flash Point 91 °C [2]
Refractive Index n20/D 1.49 [2]
Total Sulfur Content 21.7-23.3% [1]
Average Sulfur Chain Length 3.55-3.85 [1]
Water Solubility Immiscible [2]

Solubility in Organic Solvents

Miscible with toluene, primary
alcohols, ketones, benzene,
chlorinated hydrocarbons,
acetonitrile,
dimethylformamide, and

dimethylsulfoxide.

[2]

Synthesis Pathway and Experimental Protocols

The primary synthesis route for Bis[3-(triethoxysilyl)propyl]tetrasulfide involves the reaction of

3-chloropropyltriethoxysilane with sodium tetrasulfide. The sodium tetrasulfide is typically

prepared in situ from sodium sulfide and sulfur.

Overall Synthesis Reaction

The synthesis can be represented by the following chemical equation:
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2 CI(CH2)3Si(OC2Hs)3 + Naz2Sa — Sa[(CH2)3Si(OCzH5s)s3]2 + 2 NaCl

This reaction is a nucleophilic substitution where the tetrasulfide anion displaces the chloride
from 3-chloropropyltriethoxysilane.

Detailed Experimental Protocol

The following protocol is based on established synthesis methodologies.

Materials:

y-chloropropyl-triethoxysilane (CPOS)

Sodium sulfide (NazS)

Sulfur (S)

Sodium (Na)

Anhydrous Ethanol (Reaction Medium)
Optimized Reaction Conditions:

o Molar Ratio: The optimal mass ratio of reactants is m(CPOS):m(Na):m(Naz=S):m(S) = 72:(2.5-
3):15:(15-18).

o Temperature: 75 °C
¢ Reaction Time: 4 hours under reflux.
Procedure:

o Preparation of Sodium Polysulfide: In a reaction vessel equipped with a reflux condenser
and under a nitrogen atmosphere, anhydrous ethanol is used as the solvent. Sodium sulfide
and sulfur are added in the presence of sodium, which acts as a catalyst. The mixture is
heated to synthesize the sodium polysulfide intermediate.

e Synthesis of Bis[3-(triethoxysilyl)propyl]tetrasulfide: 3-chloropropyltriethoxysilane is then
added dropwise to the reaction mixture containing the sodium polysulfide.
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o Reaction: The reaction is carried out at a temperature of 75°C under reflux for 4 hours.

o Work-up: After the reaction is complete, the mixture is cooled. The solid precipitate (sodium
chloride) is removed by filtration.

 Purification: The filtrate is then subjected to distillation under reduced pressure to remove the
ethanol and any unreacted starting materials, yielding the final product, Bis[3-
(triethoxysilyl)propyl]tetrasulfide.

This process typically results in a product with a total sulfur content of around 22.3% and a
conversion rate of approximately 96%.
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Caption: Synthesis pathway of UT-69 from its primary reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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